Cas no 110046-66-7 (1-Methoxycyclobutane-1-carbonyl Chloride)

• Product Name: 1-Methoxycyclobutane-1-carbonyl Chloride
• CAS No: 110046-66-7
• MF: C₆H₉ClO₂
• MW: 148.587461233139
• CID: 128681
• PubChem ID: 14546679
• Update Time: 2025-06-27

1-Methoxycyclobutane-1-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarbonylchloride, 1-methoxy-
• 1-methoxycyclobutane-1-carbonyl chloride
• ACMC-1C8YS
• AG-D-27215
• AGN-PC-001RH7
• CTK0H2793
• Cyclobutanecarbonyl chloride, 1-methoxy- (9CI)
• 1-Methoxycyclobutanecarbonyl chloride
• EN300-140519
• 110046-66-7
• SCHEMBL18422845
• AKOS026729557
• 1-methoxycyclobutane-1-carbonylchloride
• DTXSID00561505
• DB-275259
• Cyclobutanecarbonyl chloride, 1-methoxy-
• 1-Methoxycyclobutane-1-carbonyl Chloride

• Inchi： 1S/C6H9ClO2/c1-9-6(5(7)8)3-2-4-6/h2-4H2,1H3
• InChI Key： ONYGRFODCWDWMN-UHFFFAOYSA-N
• SMILES： ClC(C1(CCC1)OC)=O

Computed Properties

• Exact Mass: 148.02917
• Monoisotopic Mass: 148.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on 1-Methoxycyclobutane-1-carbonyl Chloride

Introduction to 1-Methoxycyclobutane-1-carbonyl Chloride (CAS No. 110046-66-7)

1-Methoxycyclobutane-1-carbonyl Chloride, with the CAS number 110046-66-7, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclobutane ring, a methoxy group, and a carbonyl chloride functional group. These features contribute to its reactivity and utility in various chemical reactions.

The molecular formula of 1-Methoxycyclobutane-1-carbonyl Chloride is C₅H₉O₂Cl, and its molecular weight is approximately 132.58 g/mol. The compound is typically a colorless liquid with a characteristic odor. Its physical properties, such as boiling point and solubility, make it suitable for use in a wide range of synthetic processes.

In recent years, the study of 1-Methoxycyclobutane-1-carbonyl Chloride has been driven by its potential applications in the development of new pharmaceuticals and materials. One of the key areas of research has been its use as an intermediate in the synthesis of biologically active compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel anti-inflammatory agents. The researchers demonstrated that 1-Methoxycyclobutane-1-carbonyl Chloride can be effectively used to introduce specific functional groups into target molecules, enhancing their biological activity and selectivity.

Beyond pharmaceutical applications, 1-Methoxycyclobutane-1-carbonyl Chloride has also shown promise in the field of materials science. A recent paper in the Journal of Polymer Science explored its use in the synthesis of advanced polymers with improved mechanical properties. The unique structure of this compound allows for the creation of polymers with enhanced stability and durability, making them suitable for various industrial applications.

The reactivity of 1-Methoxycyclobutane-1-carbonyl Chloride is primarily attributed to its carbonyl chloride group, which readily undergoes nucleophilic acyl substitution reactions. This property makes it an excellent reagent for forming amide and ester bonds, which are crucial in many synthetic pathways. Additionally, the presence of the methoxy group on the cyclobutane ring provides additional reactivity and selectivity, allowing for precise control over reaction outcomes.

In terms of safety and handling, it is important to note that 1-Methoxycyclobutane-1-carbonyl Chloride, like many organic chlorides, can be reactive with water and other nucleophiles. Therefore, it should be handled with care under an inert atmosphere to prevent unwanted side reactions. Proper personal protective equipment (PPE) should be used when working with this compound to ensure safety.

The environmental impact of 1-Methoxycyclobutane-1-carbonyl Chloride is another area of ongoing research. Studies have shown that proper disposal methods are essential to minimize any potential environmental hazards. Green chemistry principles are increasingly being applied to the synthesis and use of this compound to ensure sustainable practices.

In conclusion, 1-Methoxycyclobutane-1-carbonyl Chloride (CAS No. 110046-66-7) is a valuable compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an important reagent for developing new and improved materials and pharmaceuticals. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.